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Compound of Interest

Compound Name: 3-Nitrobenzoyl chloride

Cat. No.: B089680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Nitrobenzoyl chloride (CAS No. 121-

90-4), a key reagent in organic synthesis, particularly within the pharmaceutical and chemical

research sectors. This document outlines commercially available sources, key chemical and

physical properties, and detailed experimental protocols for its application in common synthetic

transformations.

Commercial Availability
3-Nitrobenzoyl chloride is readily available from a variety of commercial chemical suppliers.

These suppliers offer the compound in various purities and quantities, catering to the needs of

both small-scale research and larger-scale drug development operations. The following tables

summarize the offerings from several prominent suppliers.

Table 1: Major Commercial Suppliers of 3-Nitrobenzoyl Chloride
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Supplier Purity
Available
Quantities

Notes

Thermo Scientific

Chemicals (formerly

Alfa Aesar)

98% 50 g

Product originally part

of the Alfa Aesar

portfolio.[1]

Sigma-Aldrich (Merck) 98% 25 g, 100 g

Santa Cruz

Biotechnology
- -

Biochemical for

proteomics research.

TCI America >98.0% (GC) 25 g, 100 g, 500 g

For professional

manufacturing and

research laboratories.

[2]

Lab Pro Inc. Min. 98.0% (GC,T) 25 g [3]

Scimplify - Bulk quantities

Manufacturer and bulk

chemical supplier in

the USA.[4]

Zarlish Polychemicals

Private Limited

(IndiaMART)

99%
As per customer

requirement

Available as a liquid.

[5]

Chinachemnet - -

Connects with various

Chinese suppliers like

Jiangsu Wanlong

Technology Co., Ltd.

and Shenyang

Shendong Chemical

Factory.[6][7]

Physicochemical Properties
3-Nitrobenzoyl chloride is a versatile chemical intermediate. Its reactivity is primarily dictated

by the acyl chloride functional group, which is activated by the electron-withdrawing nitro group

at the meta-position. The following table summarizes its key physicochemical properties.
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Table 2: Physicochemical Data for 3-Nitrobenzoyl Chloride

Property Value Source(s)

CAS Number 121-90-4 [1][2][3][5][8]

Molecular Formula C₇H₄ClNO₃ [1][5][8]

Molecular Weight 185.56 g/mol [5][8]

Appearance
White to yellow or brown

solid/liquid
[3][5]

Melting Point 31-34 °C [5][8]

Boiling Point 275-278 °C [5][8]

Purity ≥98% [1][3][8]

Solubility Decomposes in water [5]

Flash Point >112 °C [8]

Experimental Protocols
3-Nitrobenzoyl chloride is a valuable building block for the synthesis of a wide range of

organic molecules, including active pharmaceutical ingredients. Its primary applications involve

nucleophilic acyl substitution reactions, such as the formation of amides and esters, and

electrophilic aromatic substitution reactions like Friedel-Crafts acylation.

Amide Synthesis from 3-Nitrobenzoyl Chloride and a
Primary Amine
This protocol details a general procedure for the acylation of a primary amine with 3-
nitrobenzoyl chloride under Schotten-Baumann conditions.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in

anhydrous dichloromethane (DCM).
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Base Addition: Cool the solution to 0 °C in an ice bath and add triethylamine (1.5

equivalents) to the solution.

Acylation: In a separate flask, dissolve 3-nitrobenzoyl chloride (1.05 equivalents) in

anhydrous DCM. Add the 3-nitrobenzoyl chloride solution dropwise to the cooled amine

solution over 15-20 minutes with vigorous stirring, maintaining the temperature below 10°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and

brine.

Isolation and Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate the solvent under reduced pressure. The crude product can be purified by

recrystallization or column chromatography on silica gel to afford the pure N-substituted-3-

nitrobenzamide.

Friedel-Crafts Acylation of Benzene with 3-Nitrobenzoyl
Chloride
This protocol describes a general procedure for the Friedel-Crafts acylation of benzene to

synthesize (3-nitrophenyl)(phenyl)methanone.

Methodology:

Reaction Setup: In a flask equipped with a nitrogen inlet, overhead stirrer, and reflux

condenser, add 3-nitrobenzoyl chloride (1.0 equivalent), benzene (as the limiting reagent

or solvent), and aluminum chloride (1.1 equivalents).

Reaction: Heat the mixture to reflux (around 80°C for benzene) and maintain for several

hours. Monitor the reaction progress by TLC or GC-MS.

Quenching: After cooling to room temperature, slowly pour the reaction mixture into a

mixture of crushed ice and concentrated hydrochloric acid.
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Extraction: Extract the aqueous layer with an organic solvent such as dichloromethane or

ethyl acetate.

Washing: Wash the combined organic layers with water, saturated sodium bicarbonate

solution, and brine.

Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure. The resulting crude product can be purified by

column chromatography or recrystallization to yield the pure ketone.

Visualized Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate a typical experimental

workflow for amide synthesis and a representative reaction pathway for the synthesis of a

benzimidazole derivative, a common structural motif in medicinal chemistry.
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Caption: General experimental workflow for amide synthesis using 3-Nitrobenzoyl chloride.
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Caption: Synthesis of a benzimidazole derivative using 3-Nitrobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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